Cas no 2918963-72-9 (2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane
• CAS No: 2918963-72-9
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• CID: 6796585
• PubChem ID: 171366139
• Update Time: 2025-06-20

2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• MFCD34824110
• 2918963-72-9
• 2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane

• Inchi： 1S/C9H7BrClFO2/c10-5-3-6(11)8(7(12)4-5)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： UWBXBXCHJPSNLY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)C1OCCO1)F

Computed Properties

• Exact Mass: 279.93020g/mol
• Monoisotopic Mass: 279.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane

2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane: A Comprehensive Overview

2-(4-Bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane (CAS No: 2918963-72-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a substituted phenyl ring with a 1,3-dioxolane moiety. The presence of bromine, chlorine, and fluorine substituents on the aromatic ring confers it with distinct electronic and steric properties, making it an invaluable building block in modern organic synthesis.

The 1,3-dioxolane ring system is a five-membered cyclic ether that is widely used in organic chemistry due to its stability and versatility. In the case of 2-(4-bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane, the dioxolane ring serves as a protective group for the hydroxyl functionality of the phenolic compound. This protection is crucial during multi-step synthesis processes where the hydroxyl group might interfere with subsequent reactions.

Recent advancements in synthetic methodologies have significantly enhanced the production and application of 2-(4-bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane. Researchers have developed more efficient routes for its synthesis, leveraging modern catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to improve reaction yields while reducing reaction times.

The bromo, chloro, and fluoro substituents on the phenyl ring are strategically positioned to influence the compound's reactivity and selectivity in various chemical transformations. These substituents also play a critical role in modulating the physical and chemical properties of the compound, such as solubility, melting point, and stability under different conditions.

In terms of applications, 2-(4-bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane has been extensively utilized in the development of novel pharmaceutical agents. Its ability to act as a versatile intermediate has facilitated the construction of complex molecular architectures with potential therapeutic benefits. For example, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties.

Furthermore, this compound has found niche applications in agrochemicals, particularly in the synthesis of pesticides and herbicides. The unique combination of halogens on the aromatic ring enhances its bioactivity while maintaining environmental compatibility.

Recent studies have also highlighted the potential of 2-(4-bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane in materials science. Its incorporation into polymer systems has been shown to improve mechanical properties and thermal stability. This opens up new avenues for its use in advanced materials such as high-performance polymers and composites.

The synthesis of 2-(4-bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane typically involves a two-step process: first, the preparation of the substituted phenolic compound; secondly, its conversion into the dioxolane derivative through cyclization under acidic conditions. Optimization of these steps has led to higher yields and improved purity levels.

In conclusion, 2-(4-bromo-2-chloro-6-fluorophenyl)-1,3-dioxolane stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure and versatile properties make it an indispensable tool for researchers across various disciplines. With ongoing advancements in synthetic methods and an expanding range of applications, this compound continues to be at the forefront of chemical innovation.